Cas no 7218-21-5 (2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,6-dimethyl-)

• Product name: 2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,6-dimethyl-
• CAS No: 7218-21-5
• MF: C₁₀H₁₂O₃
• MW: 180.20000
• CID: 544401
• PubChem ID: 12351074

2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,6-dimethyl-
• (1,5-dimethyl-6-oxocyclohexa-2,4-dien-1-yl) acetate
• (RS)-6-Acetoxy-2,6-dimethyl-2,4-cyclohexadien-1-on
• 1,5-dimethyl-6-oxocyclohexa-2,4-dienyl acetate
• 1-Acetoxy-1.5-dimethyl-cyclohexadien-(2.4)-on-(6)
• 2,4-Cyclohexadien-1-one,6-(acetyloxy)-2,6-dimethyl
• 6-acetoxy-2,6-dimethyl-2,4-cyclohexadienone
• 6-Acetoxy-2,6-dimethyl-cyclohexa-2,4-dienon
• 6-acetoxy-2,6-dimethyl-cyclohexa-2,4-dienone
• 7218-21-5
• 1,5-Dimethyl-6-oxocyclohexa-2,4-dien-1-yl acetate
• DTXSID60493297
• 6-acetoxy-2,6-dimethyl-2,4-cyclo-hexadienone

• Inchi： InChI=1S/C10H12O3/c1-7-5-4-6-10(3,9(7)12)13-8(2)11/h4-6H,1-3H3
• InChI Key： WVBSKESCGVGQLY-UHFFFAOYSA-N
• SMILES： CC1=CC=CC(C1=O)(C)OC(=O)C

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.39340